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For Researchers, Scientists, and Drug Development Professionals

Introduction

N-acetyl-N-phenylacetamide, also known as Diacetanilide, is a tertiary amide derivative of
aniline. As a member of the N-phenylacetamide family, its core structure serves as a valuable
scaffold in organic synthesis and medicinal chemistry. While its parent compound, N-
phenylacetamide (acetanilide), has historical significance as an early analgesic, contemporary
research focuses on the diverse biological activities exhibited by more complex derivatives.
This document provides a comprehensive overview of the physical and chemical properties of
N-acetyl-N-phenylacetamide, detailed experimental protocols for its synthesis and
characterization, and an exploration of its relevance in modern research.

Core Properties of N-acetyl-N-phenylacetamide

A summary of the key physical and chemical identifiers for N-acetyl-N-phenylacetamide is
presented below.
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Property Value Reference(s)

IUPAC Name N-acetyl-N-phenylacetamide [1]

Diacetanilide, N-
Synonyms Phenyldiacetamide, N,N- [1]

Diacetylaniline

CAS Number 1563-87-7 [11[2]
Molecular Formula C10H11NO2 [1]
Molecular Weight 177.20 g/mol [1][2]
Appearance Substituted acetamide [2]
Melting Point 38 °C (100.4 °F) [2]
Boiling Point Data not readily available [3]

Generally soluble in organic
Solubility solvents; limited solubility in [2][4]

water is expected.

Chemical Properties and Reactivity

N-acetyl-N-phenylacetamide is classified as a tertiary amide. The presence of the phenyl ring
and the two acetyl groups on the nitrogen atom dictates its chemical behavior.

o Amide Functionality: The core of its reactivity lies in the tertiary amide group. Unlike primary
and secondary amides, it lacks a hydrogen atom on the nitrogen, which prevents it from
acting as a hydrogen bond donor. This significantly influences its intermolecular interaction
patterns. Amides are generally stable but can undergo hydrolysis to the corresponding amine
(aniline) and carboxylic acid (acetic acid) under acidic or basic conditions.

o Aromatic Ring: The phenyl group can undergo electrophilic aromatic substitution reactions.
The nature and position of substituents on this ring can significantly alter the electron density
and, consequently, the reactivity of the entire molecule.
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 Stability: The compound is generally stable under standard conditions. The resonance
delocalization of the nitrogen's lone pair of electrons across the two carbonyl groups
contributes to the planarity and stability of the amide linkages.[2]

Experimental Protocols
Synthesis of N-acetyl-N-phenylacetamide

A common method for synthesizing N-acetyl-N-phenylacetamide is through the further
acetylation of N-phenylacetamide (acetanilide).[2]

Materials:

N-phenylacetamide (Acetanilide)

Acetic anhydride

Inert solvent (e.g., dichloromethane)

Sodium bicarbonate solution (for neutralization)

Standard laboratory glassware (reflux apparatus, filtration equipment)
Procedure:

e Reaction Setup: In a round-bottom flask, dissolve N-phenylacetamide in an inert solvent like
dichloromethane.

o Acetylation: Add acetic anhydride to the solution. The mixture is then heated under reflux.
The progress of the reaction can be monitored using Thin Layer Chromatography (TLC).

o Workup: After the reaction is complete, the mixture is cooled to room temperature. Excess
acetic anhydride is neutralized by the careful addition of a saturated sodium bicarbonate
solution until effervescence ceases.

¢ [solation: The crude product is isolated from the reaction mixture via vacuum filtration.

 Purification: The isolated solid is further purified by recrystallization from a suitable solvent or
by column chromatography to yield pure N-acetyl-N-phenylacetamide.[2]
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For enhanced efficiency, catalyst screening (e.g., Lewis acids) and solvent optimization can be
employed to improve reaction yields.[2]
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Synthesis Workflow
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Derivative Design for Biological Activity
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Core Scaffold (Substitution on Phenyl Ring) Novel Derivatives (e.g., Enzyme Assays) Enhanced Activity

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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